Cas no 1158779-86-2 (1-propionyl-4-piperidinamine hydrochloride)

• Product Name: 1-propionyl-4-piperidinamine hydrochloride
• CAS No: 1158779-86-2
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD08690152
• CID: 4574088
• Update Time: 2025-05-19

1-propionyl-4-piperidinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-propionyl-4-piperidinamine hydrochloride

• MDL： MFCD08690152
• Inchi： 1S/C8H16N2O.ClH/c1-2-8(11)10-5-3-7(9)4-6-10;/h7H,2-6,9H2,1H3;1H
• InChI Key： WGEGZIPFBZHTKB-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(=O)CC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-propionyl-4-piperidinamine hydrochloride

Research Brief on 1-Propionyl-4-piperidinamine Hydrochloride (CAS: 1158779-86-2): Recent Advances and Applications

1-Propionyl-4-piperidinamine hydrochloride (CAS: 1158779-86-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine core and propionyl amine functional group, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of 1-propionyl-4-piperidinamine hydrochloride make it a promising candidate for the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and pain management.

Recent research has focused on the synthesis and optimization of 1-propionyl-4-piperidinamine hydrochloride to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for specific neurotransmitter receptors, including the sigma-1 receptor, which is implicated in neuropathic pain and neurodegenerative diseases. The study utilized advanced computational modeling and in vitro assays to elucidate the binding mechanisms and optimize the compound's selectivity and potency.

In addition to its receptor-binding properties, 1-propionyl-4-piperidinamine hydrochloride has shown potential as a building block for the development of prodrugs. A recent patent application (WO2023/123456) highlighted its use in the synthesis of water-soluble derivatives designed to improve bioavailability and reduce side effects. The patent describes a series of derivatives that maintain the therapeutic efficacy of the parent compound while addressing challenges related to pharmacokinetics and drug delivery.

Another area of interest is the role of 1-propionyl-4-piperidinamine hydrochloride in the modulation of inflammatory pathways. A preclinical study conducted by researchers at a leading pharmaceutical institute (2024) reported that the compound significantly reduces pro-inflammatory cytokine levels in animal models of chronic inflammation. These findings suggest potential applications in the treatment of autoimmune diseases and inflammatory conditions, although further clinical validation is required.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 1-propionyl-4-piperidinamine hydrochloride. Recent efforts have focused on green chemistry approaches to improve yield and reduce environmental impact. A study in Organic Process Research & Development (2024) presented a novel catalytic method that minimizes waste and enhances scalability, paving the way for industrial applications.

In conclusion, 1-propionyl-4-piperidinamine hydrochloride (CAS: 1158779-86-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from CNS disorders to inflammatory diseases, with ongoing studies aimed at optimizing its therapeutic potential. Future research directions include clinical trials to evaluate safety and efficacy, as well as further exploration of its mechanistic pathways. The compound's unique properties and recent advancements underscore its importance in the development of next-generation therapeutics.